N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-4-isopropoxybenzamide

• IUPAC Name: N-[2-[5-[(3-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C24H24FN5O3/c1-16(2)33-20-8-6-18(7-9-20)23(31)26-10-11-30-22-21(13-28-30)24(32)29(15-27-22)14-17-4-3-5-19(25)12-17/h3-9,12-13,15-16H,10-11,14H2,1-2H3,(H,26,31)
• InChI Key: STAMYJITNQZLMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC(=CC=C4)F
• Molecular Formula: C24H24FN5O3
• Molecular Weight: 449.5 g/mol

Description

“N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-4-isopropoxybenzamide” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Neuroinflammation Imaging

A study by Damont et al. (2015) described the synthesis and biological evaluation of novel pyrazolo[1,5-a]pyrimidines, closely related to N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-4-isopropoxybenzamide. These compounds were evaluated for their potential to bind the translocator protein 18 kDa (TSPO), a biomarker for neuroinflammatory processes. The derivatives exhibited subnanomolar affinity for TSPO and were tested as PET-radiotracers in a rodent model of neuroinflammation, showing promise for in vivo imaging of neuroinflammatory conditions (Damont et al., 2015).

Peripheral Benzodiazepine Receptor Study

Fookes et al. (2008) synthesized and evaluated substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for their affinity and selectivity towards peripheral benzodiazepine receptors (PBRs), compared to central benzodiazepine receptors (CBRs). The study aimed at developing imaging agents for PBR expression in neurodegenerative disorders. Their findings contribute to understanding the role of PBRs in neurodegeneration and the potential for imaging PBR expression using PET technology (Fookes et al., 2008).

Tumor Detection Imaging Agents

Xu et al. (2011) reported on the synthesis and biological evaluation of novel F-18 labeled pyrazolo[1,5-a]pyrimidine derivatives as potential PET imaging agents for tumor detection. The compounds demonstrated favorable uptake characteristics in tumor cells and showed promising results in tumor imaging in mice models. This research highlights the compound's potential utility in PET imaging for tumor detection and monitoring (Xu et al., 2011).

Anticancer Activity

A study on novel fluoro substituted Benzo[b]pyran compounds, which shares structural similarities with this compound, investigated their anticancer activity against lung, breast, and CNS cancer cell lines. These compounds showed promising anticancer activity at low concentrations, highlighting the therapeutic potential of fluoro-substituted compounds in cancer treatment (Hammam et al., 2005).

Mechanism of Action

Target of Action

The primary target of this compound is the soluble guanylate cyclase (sGC) . sGC is a key enzyme in the nitric oxide (NO) signaling pathway, which plays a crucial role in various physiological processes, including vasodilation and inhibition of platelet aggregation .

Mode of Action

This compound acts as a sGC stimulator . It binds to and activates sGC, an enzyme that catalyzes the conversion of GTP to cGMP. The increase in cGMP levels leads to a series of biochemical reactions resulting in vasodilation .

Biochemical Pathways

The activation of sGC and the subsequent increase in cGMP levels trigger the cGMP-dependent protein kinase (PKG) pathway . PKG phosphorylates multiple targets, leading to a decrease in intracellular calcium levels, which results in smooth muscle relaxation and vasodilation .

Result of Action

The activation of sGC and the subsequent biochemical reactions lead to vasodilation . This can help in conditions like hypertension where there is a need to lower blood pressure. It’s also used for the treatment of chronic heart failure .